Cas no 175478-19-0 ((2S,6S)-2-Allyl-6-butyl-1,2,3,6-tetrahydropyridine)

• Product Name: (2S,6S)-2-Allyl-6-butyl-1,2,3,6-tetrahydropyridine
• CAS No: 175478-19-0
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 1085725
• PubChem ID: 21606382
• Update Time: 2025-04-20

(2S,6S)-2-Allyl-6-butyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• (2S,6S)-2-Allyl-6-butyl-1,2,3,6-tetrahydropyridine
• (2S,6S)-2-allyl-6-butyl-1,2,3,6-tetrahydropyridine(SALTDATA: HCl 0.2H2O)
• (2S,6S)-6-butyl-2-prop-2-enyl-1,2,3,6-tetrahydropyridine
• AG-E-25946
• Ambcb4000072
• CTK4D5934
• MolPort-016-630-793
• 175478-19-0
• AKOS006281457
• (2S,6S)-2-Allyl-6-butyl-1,2,3,6-tetrahydropyridine x1hcl 0.2h2o
• DTXSID10616292
• trans-2-allyl-6-butyl-1,2,3,6-tetrahydropyridine
• (2S,6S)-6-Butyl-2-(prop-2-en-1-yl)-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C12H21N/c1-3-5-8-12-10-6-9-11(13-12)7-4-2/h4,6,10-13H,2-3,5,7-9H2,1H3/t11-,12-/m0/s1
• InChI Key： ZNHVJAGXCZMYOE-RYUDHWBXSA-N
• SMILES： N1[C@@H](CC=C)CC=C[C@@H]1CCCC

Computed Properties

• Exact Mass: 179.16753
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.832
• Boiling Point: 244.768°C at 760 mmHg
• Flash Point: 96.043°C
• Refractive Index: 1.453
• PSA: 12.03
• LogP: 3.36820